Cas no 849669-20-1 (3,3-difluorocyclohexane-1-carboxylic acid)

• Product Name: 3,3-difluorocyclohexane-1-carboxylic acid
• CAS No: 849669-20-1
• MF: C₇H₁₀F₂O₂
• MW: 164.149909496307
• MDL: MFCD18910122
• CID: 2102609
• PubChem ID: 53752828
• Update Time: 2025-04-21

3,3-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• ETHYL 3,3-DIFLUOROCYCLOHEXANECARBOXYLATE
• 3,3-difluorocyclohexane-1-carboxylic acid
• 3,3-Difluorocyclohexanecarboxylic acid
• AB86299
• Z1222424911
• 849669-20-1
• ZIB66920
• 3,3-Difluorocyclohexanecarboxylicacid
• MFCD18910122
• KS-7923
• SCHEMBL4612651
• AB85984
• AKOS023202549
• SY117391
• 5,5-difluorocyclohexanecarboxylic acid
• P19167
• F9994-0662
• EN300-197209
• 833-422-6

• MDL： MFCD18910122
• Inchi： 1S/C7H10F2O2/c8-7(9)3-1-2-5(4-7)6(10)11/h5H,1-4H2,(H,10,11)
• InChI Key： GSVZSOJKYXYXAX-UHFFFAOYSA-N
• SMILES： FC1(CCCC(C(=O)O)C1)F

Computed Properties

• Exact Mass: 164.06488588g/mol
• Monoisotopic Mass: 164.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 241.1±40.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3,3-difluorocyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides